Cas no 1430475-11-8 ((R)-1-(2-Chlorophenyl)propan-1-amine hydrochloride)

(R)-1-(2-Chlorophenyl)propan-1-amine hydrochloride structure
1430475-11-8 structure
Product Name:(R)-1-(2-Chlorophenyl)propan-1-amine hydrochloride
CAS No:1430475-11-8
MF:C9H13Cl2N
MW:206.112220525742
CID:4599317
PubChem ID:53484809
Update Time:2024-11-04

(R)-1-(2-Chlorophenyl)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

    • (R)-1-(2-Chlorophenyl)propan-1-amine hydrochloride
    • (1R)-1-(2-CHLOROPHENYL)PROPYLAMINE-HCl
    • (1R)-1-(2-Chlorophenyl)propylamine HCl
    • (1R)-1-(2-chlorophenyl)propan-1-amine;hydrochloride
    • (1R)-1-(2-CHLOROPHENYL)PROPYLAMINE hydrochloride
    • 3808AA
    • AB0000537
    • Y10295
    • A891802
    • (1R)-1-(2-chlorophenyl)propan-1-amine hydrochloride
    • (1R)-1-(2-Chlorophenyl)propan-1-amine--hydrogen chloride (1/1)
    • CS-0338674
    • DTXSID40704232
    • (R)-1-(2-Chlorophenyl)propan-1-aminehydrochloride
    • SXSXIQCQWGYRDC-SBSPUUFOSA-N
    • AKOS015923212
    • 1213532-54-7
    • 1430475-11-8
    • SCHEMBL15476926
    • MDL: MFCD12756980
    • Inchi: 1S/C9H12ClN.ClH/c1-2-9(11)7-5-3-4-6-8(7)10;/h3-6,9H,2,11H2,1H3;1H/t9-;/m1./s1
    • InChI Key: SXSXIQCQWGYRDC-SBSPUUFOSA-N
    • SMILES: ClC1C=CC=CC=1[C@@H](CC)N.Cl

Computed Properties

  • Exact Mass: 205.0425048g/mol
  • Monoisotopic Mass: 205.0425048g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 116
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 26

(R)-1-(2-Chlorophenyl)propan-1-amine hydrochloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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